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Compound of Interest

Compound Name: Sophoraflavanone H

Cat. No.: B12308972

A Comprehensive Guide to the Enzyme Inhibitory Effects of Sophoraflavanone G

For researchers and professionals in drug development, understanding the specific inhibitory
actions of natural compounds is crucial for identifying promising therapeutic leads. This guide
provides a detailed comparison of the inhibitory effects of Sophoraflavanone G, a prenylated
flavonoid isolated from Sophora flavescens, against several key enzymes. Due to the limited
specific data on Sophoraflavanone H, this guide focuses on the closely related and well-
studied Sophoraflavanone G. The inhibitory potency of Sophoraflavanone G is compared with
established inhibitors for each respective enzyme, supported by experimental data and detailed
protocols.

Data Presentation: Comparative Inhibitory Activity

The following table summarizes the half-maximal inhibitory concentration (IC50) values of
Sophoraflavanone G and other known inhibitors against various enzymes. Lower IC50 values
indicate greater potency.
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Target Enzyme . Inhibitor IC50
G IC50 Inhibitor
) ) 53.8% inhibition at )
Xanthine Oxidase Allopurinol 0.11-7.2 pM
100 pM
Fatty Acid Synthase ) ~500 uM (in some cell
6.7 £ 0.2 uM[1] Orlistat ]
(FAS) lines)
Cyclooxygenase-1 Not specified, but )
o Indomethacin 18-230 nM[1]
(COX-1) inhibits
5-Lipoxygenase (5- S ]
Potent inhibitor Zileuton 0.3-0.5 pM
LOX)
a-Glucosidase 37 uM Acarbose 11 nM - 141.55 pg/mL

Mandatory Visualization: Experimental Workflow

Below is a generalized workflow for determining the enzyme inhibitory activity of a test
compound such as Sophoraflavanone G.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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